Cas no 173943-99-2 (6-Methyl-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride)

6-Methyl-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride is a spirocyclic compound featuring a fused isobenzofuran-piperidine structure, with a methyl substitution at the 6-position. The hydrochloride salt enhances its stability and solubility, making it suitable for pharmaceutical and chemical research applications. This scaffold is of interest due to its potential as a versatile intermediate in medicinal chemistry, particularly in the development of CNS-targeting agents or receptor modulators. Its rigid spirocyclic framework offers conformational constraints that can improve binding selectivity. The compound is typically utilized in exploratory synthesis and preclinical studies, where its structural uniqueness contributes to the investigation of novel bioactive molecules.
6-Methyl-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride structure
173943-99-2 structure
Product Name:6-Methyl-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride
CAS No:173943-99-2
MF:C13H18ClNO
MW:239.741122722626
CID:823792
Update Time:2026-04-29

6-Methyl-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 6-Methyl-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride
    • 5-methylspiro[1H-2-benzofuran-3,4'-piperidine],hydrochloride
    • 5-Methyl-3H-spiro[2-benzofuran-1,4'-piperidine]hydrochloride
    • 6-Methyl-3H-spiro[2-benzofuran-1,4'-piperidine] hydrochloride
    • 5-Methylspiro[1,3-dihydroisobenzofuran-3,4'-piperidine] hydrochloride
    • Inchi: InChI=1S/C13H17NO.ClH/c1-10-2-3-12-11(8-10)9-15-13(12)4-6-14-7-5-13;/h2-3,8,14H,4-7,9H2,1H3;1H
    • InChI Key: IBEXNZWCMGSKAO-UHFFFAOYSA-N
    • SMILES: CC1=CC2=C(C=C1)C3(CCNCC3)OC2.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0

6-Methyl-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride Pricemore >>

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Additional information on 6-Methyl-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride

Comprehensive Overview of 6-Methyl-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride (CAS No. 173943-99-2)

6-Methyl-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride (CAS No. 173943-99-2) is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research. This spirocyclic compound combines an isobenzofuran moiety with a piperidine ring, creating a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications due to its rigid three-dimensional structure, which can enhance binding affinity and selectivity in biological systems.

The compound's hydrochloride salt form (CAS No. 173943-99-2) improves solubility and stability, making it more suitable for formulation and biological studies. Recent trends in drug development highlight the importance of spirocyclic frameworks, as they often exhibit improved pharmacokinetic properties compared to flat aromatic systems. This aligns with the growing demand for novel heterocyclic compounds in medicinal chemistry, a topic frequently searched in academic and industrial databases.

From a synthetic chemistry perspective, 6-Methyl-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride presents interesting challenges and opportunities. The spiro center introduces conformational constraints that can be leveraged to design target-specific molecules. Computational chemists often search for CAS 173943-99-2 to study its molecular dynamics and docking behavior with various biological targets. These studies are crucial for understanding how such constrained architectures interact with enzymes or receptors.

In the context of current pharmaceutical trends, this compound's structural novelty makes it relevant to several therapeutic areas. The piperidine component is a common pharmacophore in CNS-active drugs, while the isobenzofuran unit may contribute to metabolic stability. Researchers investigating neuropharmacological agents or GPCR modulators frequently explore compounds with similar frameworks. The combination of these features in CAS 173943-99-2 suggests potential applications that align with industry needs for next-generation therapeutics.

Analytical characterization of 6-Methyl-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's spiro connectivity and protonation state in the hydrochloride form. Quality control laboratories often reference CAS 173943-99-2 when developing analytical methods for structurally related compounds, as proper characterization is essential for regulatory compliance and research reproducibility.

The growing interest in three-dimensional molecular architectures in drug design has increased the visibility of compounds like 6-Methyl-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride. Database searches show rising queries about spirocyclic drug candidates and saturated heterocycles, reflecting the pharmaceutical industry's shift toward more complex molecular frameworks. This compound's balanced lipophilicity and hydrogen bonding capacity make it particularly interesting for addressing challenges in blood-brain barrier penetration and target engagement.

From a chemical biology perspective, CAS 173943-99-2 serves as a valuable chemical probe for studying biological systems. Its defined stereochemistry and functional group arrangement allow researchers to investigate structure-activity relationships in detail. The scientific community's focus on fragment-based drug discovery has further elevated the importance of such well-characterized building blocks, which can be used to construct more complex molecules with optimized properties.

In summary, 6-Methyl-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride (CAS No. 173943-99-2) represents an important class of spirocyclic compounds with broad relevance in modern drug discovery. Its unique structural features address current challenges in medicinal chemistry while offering opportunities for innovation. As research continues to explore three-dimensional chemical space, compounds with such privileged architectures will likely remain at the forefront of pharmaceutical development and academic investigation.

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